Cas no 248953-26-6 (3-(3-bromo-4-hydroxyphenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(3-bromo-4-hydroxyphenyl)-2-hydroxypropanoic acid
• CAS No: 248953-26-6
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• CID: 6006865
• PubChem ID: 5323840
• Update Time: 2025-06-09

3-(3-bromo-4-hydroxyphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-hydroxyphenyl)-2-hydroxypropanoic acid
• EN300-1906315
• SCHEMBL3522487
• 248953-26-6
• SY340668

• Inchi： 1S/C9H9BrO4/c10-6-3-5(1-2-7(6)11)4-8(12)9(13)14/h1-3,8,11-12H,4H2,(H,13,14)
• InChI Key： JWGYBALPCIPYAK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(C(=O)O)O)O

Computed Properties

• Exact Mass: 259.96842g/mol
• Monoisotopic Mass: 259.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-bromo-4-hydroxyphenyl)-2-hydroxypropanoic acid

Introduction to 3-(3-bromo-4-hydroxyphenyl)-2-hydroxypropanoic acid (CAS No. 248953-26-6)

3-(3-bromo-4-hydroxyphenyl)-2-hydroxypropanoic acid, identified by its Chemical Abstracts Service (CAS) number 248953-26-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a brominated phenolic moiety linked to a hydroxylated propanoic acid backbone, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 3-(3-bromo-4-hydroxyphenyl)-2-hydroxypropanoic acid consists of a benzene ring substituted with a bromine atom at the 3-position and a hydroxyl group at the 4-position, attached to a propanoic acid chain with an additional hydroxyl group at the 2-position. This arrangement imparts both hydrophilic and lipophilic characteristics, enabling interactions with diverse biological targets. The presence of multiple functional groups, including hydroxyl and bromine atoms, makes this compound a versatile scaffold for further chemical modifications, which is particularly relevant in drug discovery and development.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with phenolic and brominated structures due to their potential bioactivity. 3-(3-bromo-4-hydroxyphenyl)-2-hydroxypropanoic acid has been studied for its potential role in modulating various biological pathways. Notably, the bromophenol moiety is known to exhibit antioxidant, anti-inflammatory, and antimicrobial properties, while the hydroxylated propanoic acid side chain may contribute to its solubility and metabolic stability. These characteristics make it an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 3-(3-bromo-4-hydroxyphenyl)-2-hydroxypropanoic acid is its utility as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological activity. For instance, modifications of the hydroxyl groups or the bromine atom have led to compounds with improved binding affinity to specific enzymes or receptors. Such structural diversification is crucial in optimizing drug candidates for therapeutic efficacy and minimal side effects.

The synthesis of 3-(3-bromo-4-hydroxyphenyl)-2-hydroxypropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom at the 3-position of the phenol ring typically involves electrophilic aromatic substitution reactions, while the hydroxyl groups are often introduced through oxidation or hydrolysis processes. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to achieve higher yields and purities of the final product.

Recent studies have explored the biological activity of 3-(3-bromo-4-hydroxyphenyl)-2-hydroxypropanoic acid in vitro and in vivo. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. Additionally, its ability to cross cell membranes due to its amphiphilic nature could make it suitable for topical applications or targeted drug delivery systems. These findings highlight the potential therapeutic applications of this compound and warrant further investigation into its mechanism of action.

The role of hydroxyl groups in determining the solubility and reactivity of 3-(3-bromo-4-hydroxyphenyl)-2-hydroxypropanoic acid is another area of interest. Hydroxyl groups can participate in hydrogen bonding interactions, influencing both the compound's solubility in aqueous media and its binding affinity to biological targets. Understanding these interactions is crucial for designing derivatives with improved pharmacokinetic properties, such as enhanced bioavailability or prolonged half-life.

The bromine atom present in the structure also plays a significant role in modulating the reactivity and bioactivity of 3-(3-bromo-4-hydroxyphenyl)-2-hydroxypropanoic acid. Bromine atoms are known to be versatile handles for further functionalization through nucleophilic substitution reactions, allowing chemists to introduce additional functional groups or linkers. This flexibility makes brominated phenols valuable intermediates in drug discovery pipelines.

In conclusion, 3-(3-bromo-4-hydroxyphenyl)-2-hydroxypropanoic acid (CAS No. 248953-26-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including multiple functional groups and an amphiphilic nature, make it a valuable scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover new applications and synthetic strategies for this compound, reinforcing its importance as a building block in medicinal chemistry.